N-[3-(1,3-benzodioxol-5-yl)-4-oxochromen-2-yl]thiophene-2-carboxamide

• IUPAC Name: N-[3-(1,3-benzodioxol-5-yl)-4-oxochromen-2-yl]thiophene-2-carboxamide
• InChI: InChI=1S/C21H13NO5S/c23-19-13-4-1-2-5-14(13)27-21(22-20(24)17-6-3-9-28-17)18(19)12-7-8-15-16(10-12)26-11-25-15/h1-10H,11H2,(H,22,24)
• InChI Key: OHFLQBBRDLXXIP-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)C3=C(OC4=CC=CC=C4C3=O)NC(=O)C5=CC=CS5
• Molecular Formula: C21H13NO5S
• Molecular Weight: 391.4 g/mol

Description

N-[3-(1,3-benzodioxol-5-yl)-4-oxochromen-2-yl]thiophene-2-carboxamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound has been shown to have a range of biochemical and physiological effects, making it a valuable tool for researchers in a variety of fields. In

Mechanism of Action

Target of Action

Compounds with similar structures have been reported to have a wide range of biological activities, including anti-cancer , anti-infective , anti-diabetic , and anti-oxidant activities.

Mode of Action

It is known that the compound is synthesized via a claisen–schmidt reaction , which suggests that it may interact with its targets through a mechanism involving the formation of a carbon-carbon double bond.

Biochemical Pathways

Compounds with similar structures have been reported to affect a variety of pathways, including those involved in cancer, infection, diabetes, and oxidative stress .

Result of Action

Compounds with similar structures have been reported to have a wide range of pharmacological activities, including anti-cancer , anti-infective , anti-diabetic , and anti-oxidant effects.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using N-[3-(1,3-benzodioxol-5-yl)-4-oxochromen-2-yl]thiophene-2-carboxamide in lab experiments is its ability to act as a fluorescent probe for detecting protein-protein interactions. This makes it a valuable tool for researchers studying protein function and structure. However, there are also limitations to using this compound in lab experiments. For example, its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are a number of potential future directions for research on N-[3-(1,3-benzodioxol-5-yl)-4-oxochromen-2-yl]thiophene-2-carboxamide. One area of interest is the development of new synthetic methods for producing this compound, which could lead to improved efficiency and yield. Another potential direction is the further exploration of this compound's anti-cancer properties, with the goal of developing new cancer treatments. Additionally, there is potential for research on the use of this compound as a tool for studying protein-protein interactions in vivo.

Synthesis Methods

The synthesis of N-[3-(1,3-benzodioxol-5-yl)-4-oxochromen-2-yl]thiophene-2-carboxamide can be achieved through a multi-step process. The first step involves the synthesis of 2-hydroxy-4-methoxybenzaldehyde, which is then reacted with 3-nitrobenzaldehyde to form 3-(2-hydroxy-4-methoxyphenyl)-1-(3-nitrophenyl)prop-2-en-1-one. This compound is then reacted with thiophene-2-carboxylic acid to form the final product, this compound.

Scientific Research Applications

N-[3-(1,3-benzodioxol-5-yl)-4-oxochromen-2-yl]thiophene-2-carboxamide has been used in a variety of scientific research applications. One of its primary uses is as a fluorescent probe for detecting protein-protein interactions. This compound has also been shown to have potential applications in the treatment of cancer, as it has been found to inhibit the growth of cancer cells in vitro.